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Compound of Interest

Compound Name: vU0529331

Cat. No.: B611766

Essential Safety and Handling Guide for
VU0529331

This document provides crucial safety and logistical information for the handling and disposal
of VU0529331, a synthetic small-molecule activator of homomeric G protein-gated, inwardly-

rectifying, potassium (GIRK) channels.[1][2] The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals.

Disclaimer: This guide is for informational purposes and is based on available data for a
research chemical. A formal Safety Data Sheet (SDS) was not located. Always consult with
your institution's Environmental Health and Safety (EHS) department for guidance specific to
your location and experimental protocols. This product is intended for research use only and is
not for human or veterinary use.[1]

Compound Properties

A summary of the key properties of VU0529331 is provided below.
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Property Value
(2-(3,4-Dimethylphenyl)-3-(1H-pyrrol-1-yl)-2,6-

IUPAC Name dihydropyrrolo[3,4-c]pyrazol-5(4H)-yl)(pyrazin-2-
yl)methanone

CAS Number 1286725-49-2

Molecular Formula C22H20N6O

Molecular Weight 384.44 g/mol

Appearance Solid powder

Purity >98% (or refer to the Certificate of Analysis)

Solubility Soluble in DMSO

Shipping Condition

Shipped under ambient temperature as a non-
hazardous chemical.[1]

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn at all times when handling

VU0529331 to minimize exposure.[3][4]
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PPE Category Specific Recommendations

) Chemical safety goggles or a face shield should
Eye Protection ]
be worn to protect against splashes.

Chemically resistant gloves (e.g., nitrile) are
) required. Inspect gloves for tears or holes
Hand Protection )
before and during use. Change gloves

frequently.

] A standard laboratory coat must be worn.
Body Protection o
Ensure it is fully buttoned.

For handling the solid powder, work in a
Resnirat chemical fume hood to avoid inhalation of dust.
espirator
P Y If a fume hood is not available, a properly fitted

N95 respirator or higher is recommended.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of the compound and ensure a
safe laboratory environment.

Storage:
o Short-term (days to weeks): Store in a dry, dark environment at 0 - 4°C.[1]

e Long-term (months to years): For extended storage, maintain at -20°C in a dry and dark
location.[1]

Preparation of Stock Solutions:
e VU0529331 is soluble in DMSO.[1]

» When preparing stock solutions, it is recommended to do so in a chemical fume hood to
minimize inhalation exposure.

o Follow standard laboratory procedures for weighing and dissolving chemical compounds.
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e The molecular weight of 384.44 g/mol should be used for concentration calculations, but
always refer to the batch-specific information if available.[1]

Spill and Exposure Procedures

In case of a spill:

Alert others in the immediate area.

« If the spill is large or you are unsure how to handle it, evacuate the area and contact your
institution's EHS department.

o For small spills of the solid, carefully sweep it up with absorbent material, avoiding dust
generation. Place the waste in a sealed container for proper disposal.

o For small spills of a solution, absorb with an inert material (e.g., vermiculite, sand) and place
in a sealed container for disposal.

o Clean the spill area with an appropriate solvent and then with soap and water.

In case of personal exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation develops.

¢ Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste containing VU0529331, including empty containers, contaminated PPE, and unused
material, should be treated as chemical waste.
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e Collect all waste in clearly labeled, sealed containers.

e Dispose of the chemical waste through your institution's EHS-approved hazardous waste
program.

e Do not dispose of VU0529331 down the drain or in the regular trash.

Experimental Workflow

The following diagram outlines the general workflow for handling VU0529331 from receipt to
disposal.

Preparation Experimentation

Store at appropriate temperature

(-20°C long-term) Weigh solid in fume hood

Click to download full resolution via product page

Caption: Workflow for handling VU0529331.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
VU0529331]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611766#personal-protective-equipment-for-handling-
vu0529331]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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